Cas no 89569-68-6 (1,2,4-Triazin-5(2H)-one, 2,3-diamino-6-phenyl-)

• Product name: 1,2,4-Triazin-5(2H)-one, 2,3-diamino-6-phenyl-
• CAS No: 89569-68-6
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 596137
• PubChem ID: 13163398

1,2,4-Triazin-5(2H)-one, 2,3-diamino-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one, 2,3-diamino-6-phenyl-
• 2,3-diamino-6-phenyl-1,2,4-triazin-5-one
• 2,3-Diamino-6-phenyl-1,2,4-triazin-5(2H)-one
• 89569-68-6
• DTXSID20523887

• Inchi： InChI=1S/C9H9N5O/c10-9-12-8(15)7(13-14(9)11)6-4-2-1-3-5-6/h1-5H,11H2,(H2,10,12,15)
• InChI Key： BDHIIDZTCZIZLB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NN(C(=NC2=O)N)N

Computed Properties

• Exact Mass: 203.08070993g/mol
• Monoisotopic Mass: 203.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.1Ų